Cas no 26208-52-6 (Cyclohexanecarboxylicacid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis- (9CI))
26208-52-6 structure
Product Name:Cyclohexanecarboxylicacid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis- (9CI)
CAS No:26208-52-6
MF:C14H28ClNO2
MW:277.830623626709
CID:266487
PubChem ID:213342
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis- (9CI)
- 2-(diethylamino)ethyl (1R,2S)-2-methylcyclohexane-1-carboxylate,hydrochloride
- 2-(diethylamino)ethyl(1r,2s)-2-methylcyclohexanecarboxylate hydrochloride(1:1)
- AC1L4UPW
- AC1Q67S4
- AR-1C9017
- cis-2-Methylcyclohexanecarboxylic acid 2-(diethylamino)ethyl ester hydrochloride
- CTK4F7399
- Cyclohexanecarboxylic acid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, (Z)-
- NSC 75135
- DTXSID30180844
- NSC75135
- NSC-75135
- Cyclohexanecarboxylic acid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis-
- WLN: L6TJ AVO2N2&2 B1 &GH -Z
- Cyclohexanecarboxylic acid, 2-(diethylamino)ethyl ester, hydrochloride, cis-
- Cyclohexanecarboxylic acid, 2-(diethylamino)ethyl ester, hydrochloride, (Z)-
- 26208-52-6
-
- Inchi: 1S/C14H27NO2.ClH/c1-4-15(5-2)10-11-17-14(16)13-9-7-6-8-12(13)3;/h12-13H,4-11H2,1-3H3;1H/t12-,13+;/m0./s1
- InChI Key: YTHQITGMXKCSNV-JHEYCYPBSA-N
- SMILES: Cl.O(CCN(CC)CC)C([C@@H]1CCCC[C@@H]1C)=O
Computed Properties
- Exact Mass: 277.18100
- Monoisotopic Mass: 277.1808568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 3.49970
Cyclohexanecarboxylicacid, 2-methyl-, 2-(diethylamino)ethyl ester, hydrochloride, cis- (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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